AGL-2263

• Molecular Formula: C17H10N2O5
• Molecular Weight: 322.27 g/mol
• InChI: InChI=1S/C17H10N2O5/c18-8-11(16(22)10-2-3-13(20)14(21)7-10)5-9-1-4-15-12(6-9)19-17(23)24-15/h1-7,20-21H,(H,19,23)/b11-5+
• InChIKey: IUGRBTCJEYEDIY-VZUCSPMQSA-N

AGL-2263 Procurement Guide

AGL-2263 (CAS 638213-98-6) is a cell-permeable benzoxazolone-containing bioisostere of tyrphostin AG 538 that functions as a potent substrate-competitive inhibitor of both the insulin receptor (IR) and insulin-like growth factor-1 receptor (IGF-1R) [1]. Unlike ATP-competitive kinase inhibitors that dominate this target class, AGL-2263 acts by competing with the natural substrate for receptor binding without displacing ATP, a mechanistically distinct inhibition mode that makes it particularly valuable for dissecting substrate-dependent versus ATP-dependent signaling events [1]. In cell-free assays, AGL-2263 inhibits IGF-1R with an IC50 of 0.43 µM and IR with an IC50 of 0.4 µM, while exhibiting reduced activity against Src (IC50 = 2.2 µM) and PKB/Akt (IC50 = 55 µM) .

Target Pathway Dual IR/IGF-1R signaling study fit

Mechanism Substrate-competitive, ATP-noncompetitive inhibition

Cell Permeability Cell-permeable probe for functional assays

• [1] Blum G, Gazit A, Levitzki A. Development of new insulin-like growth factor-1 receptor kinase inhibitors using catechol mimics. J Biol Chem. 2003;278(42):40442-40454. View Source

AGL-2263 Substitutes: Non-Interchangeability

The IR/IGF-1R inhibitor landscape is dominated by ATP-competitive small molecules (e.g., BMS-754807, Linsitinib/OSI-906, NVP-AEW541) that achieve nanomolar potency but compete at the highly conserved ATP-binding pocket shared across the kinome . This conservation drives both on-target efficacy and off-target kinase inhibition, complicating experimental interpretation. AGL-2263's substrate-competitive mechanism operates orthogonally to this paradigm, binding at the substrate recognition site rather than the ATP cleft . For researchers requiring ATP-independent inhibition or seeking to decouple substrate-competitive from ATP-competitive pharmacology, substituting an ATP-competitive inhibitor for AGL-2263 fundamentally alters the experimental perturbation being applied—the two classes are not functionally interchangeable despite nominally inhibiting overlapping receptors. Additionally, within the substrate-competitive inhibitor subclass, AGL-2263 demonstrates superior cellular oxidative stability compared to its parent scaffold tyrphostin AG 538, a critical procurement consideration for experiments involving prolonged cell culture exposure or redox-sensitive endpoints .

Mechanism mismatch

ATP-competitive alternatives (BMS-754807, NVP-AEW541) may alter inhibition context under variable ATP conditions

Selectivity profile divergence

Broader off-target kinase inhibition in comparators may shift pathway interpretation

Functional data gap

Structural analogs (AG-1024, AG-538) lack comparable cell-based functional validation

AGL-2263 Quantitative Evidence

Cell-Free Potency: AGL-2263 vs. AG-1024

AGL-2263 inhibits IR and IGF-1R via substrate competition rather than ATP competition, a mechanistically distinct inhibition mode relative to ATP-competitive clinical-stage comparators BMS-754807 (ATP-competitive; IR Ki < 2 nM, IGF-1R Ki < 2 nM) and Linsitinib/OSI-906 (ATP-competitive; IGF-1R IC50 = 35 nM, IR IC50 = 75 nM) [1]. The differential mechanism enables AGL-2263 to inhibit IGF-1R autophosphorylation and phosphorylation of downstream elements IRS-1, PKB, and ERK2 in an ATP-independent manner [1].

Potency vs AG-1024

Data to verify

AGL-2263 IR IC50 0.4 μM, IGF-1R 0.43 μM; AG-1024 IR IC50 57 μM, IGF-1R 7 μM

Supports dual-target pathway inhibition study fit

Cross-study comparison; independent validation recommended

Evidence Dimension	Inhibition mechanism
Target Compound Data	Substrate-competitive; ATP-independent
Comparator Or Baseline	BMS-754807: ATP-competitive; Linsitinib (OSI-906): ATP-competitive
Quantified Difference	Mechanism orthogonal (substrate-binding site vs ATP-binding pocket)
Conditions	Cell-free kinase assays

Why This Matters

Procurement of AGL-2263 enables experimental dissection of substrate-dependent signaling without confounding ATP-competitive pharmacology, a capability absent from ATP-competitive inhibitors.

• [1] Blum G, Gazit A, Levitzki A. Development of new insulin-like growth factor-1 receptor kinase inhibitors using catechol mimics. J Biol Chem. 2003;278(42):40442-40454. View Source

Cellular Anti-Proliferative Effects vs. AG-538

AGL-2263 is a benzoxazolone-containing bioisostere of tyrphostin AG 538. Direct comparison studies demonstrate that AGL-2263 exhibits improved cellular oxidative stability compared to its parent compound AG 538 . AG 538, a chalcone-based tyrphostin, is susceptible to oxidative degradation under cell culture conditions, potentially confounding experimental outcomes in prolonged assays.

Cellular Anti-Proliferation

Reported

IC50 range 4.3–17 μM across PC3, LNCaP, MCF-7, MDA-MB-468 cells (soft agar assay)

Supports cell-based functional assay context

AG-538 lacks comparable cellular validation data

Evidence Dimension	Cellular oxidative stability
Target Compound Data	Improved stability (qualitative comparative assessment)
Comparator Or Baseline	Tyrphostin AG 538 (parent scaffold)
Quantified Difference	Improved cellular oxidative stability (qualitative; exact fold-change not specified in available references)
Conditions	Cellular assays / cell culture conditions

Why This Matters

For experiments requiring extended compound exposure (e.g., multi-day colony formation assays, long-term signaling studies), the improved stability of AGL-2263 relative to AG 538 reduces compound degradation artifact risk and supports experimental reproducibility.

Kinase Selectivity vs. NVP-AEW541

In cell-free kinase assays, AGL-2263 exhibits a defined selectivity window: IR IC50 = 0.4 µM and IGF-1R IC50 = 0.43 µM, versus Src IC50 = 2.2 µM (5.1- to 5.5-fold selectivity) and PKB/Akt IC50 = 55 µM (125- to 138-fold selectivity) . This contrasts with BMS-754807, which inhibits IR (IC50 = 1.7 nM) and IGF-1R (IC50 = 1.8 nM) at sub-nanomolar potency but also shows activity against Met (IC50 = 6 nM), TrkA (IC50 = 7 nM), TrkB (IC50 = 4 nM), and Aurora A (IC50 = 9 nM) .

Kinase Selectivity

Data to verify

>100-fold selectivity window for IR/IGF-1R vs PKB (IR/IGF-1R IC50 ~0.4 μM; PKB IC50 55 μM)

Supports isoform-selectivity assay context

Class-level inference; confirm in target system

Evidence Dimension	Kinase selectivity ratio (IR/IGF-1R vs next most potently inhibited off-target)
Target Compound Data	5.5-fold (IR vs Src); 138-fold (IR vs PKB)
Comparator Or Baseline	BMS-754807: IR IC50 = 1.7 nM, Met IC50 = 6 nM (3.5-fold); TrkB IC50 = 4 nM (2.4-fold)
Quantified Difference	AGL-2263 shows wider selectivity margin (5.5×) for IR/IGF-1R over Src compared to BMS-754807's margin over Met/Trk family (2.4-3.5×)
Conditions	Cell-free kinase assays

Why This Matters

AGL-2263 offers a distinct selectivity fingerprint where off-target kinase activity is confined to higher micromolar concentrations, providing researchers with a cleaner pharmacological tool for IR/IGF-1R-specific interrogation compared to multi-kinase ATP-competitive inhibitors.

Substrate-Competitive vs. ATP-Competitive Inhibition

AGL-2263 inhibits colony formation of multiple cancer cell lines in soft agar, a functional measure of anchorage-independent growth and tumorigenic potential. Quantitative IC50 values: PC3 prostate cancer (4.3 µM), LNCaP prostate cancer (9 µM), MDA-MB-468 breast cancer (6 µM), and MCF-7 breast cancer (17 µM) . Comparative colony formation data for the ATP-competitive inhibitor Linsitinib/OSI-906 in the same assay format is not available in the primary literature.

Inhibition Mechanism

Reported

Substrate-competitive, ATP-noncompetitive

Supports mechanism-specific pathway analysis

Contrasts with ATP-competitive inhibitors

Evidence Dimension	Colony formation inhibition (soft agar)
Target Compound Data	PC3 IC50 = 4.3 µM; LNCaP IC50 = 9 µM; MDA-MB-468 IC50 = 6 µM; MCF-7 IC50 = 17 µM
Comparator Or Baseline	No direct comparator data in identical assay format
Quantified Difference	Cell line-dependent potency range: 4.3-17 µM
Conditions	Soft agar colony formation assay; PC3, LNCaP, MDA-MB-468, MCF-7 cell lines

Why This Matters

These functional cellular efficacy data establish the concentration range required for anti-proliferative effects in cancer models, providing dosing guidance for researchers designing tumorigenicity or IGF-1R-dependent proliferation experiments.

Solubility and Formulation vs. BMS-754807

AGL-2263 (IR IC50 = 0.4 µM) exhibits approximately 500-fold greater potency against mammalian insulin receptor compared to the insulin receptor tyrosine kinase inhibitor HNMPA-(AM)3, which shows IR IC50 = 200 µM in mammalian systems [1]. HNMPA-(AM)3 is more effective in insect systems (mosquito IR IC50 = 14.2 µM), underscoring species-specific potency differences that do not translate to mammalian research applications [1].

Solubility & Formulation

Data to verify

DMSO/DMF solubility 30 mg/mL; established in vivo protocol (10% DMSO+40% PEG300+5% Tween-80+45% saline)

Supports formulation planning for in vivo studies

Protocol feasibility should be confirmed

Evidence Dimension	Mammalian IR inhibition potency (IC50)
Target Compound Data	IR IC50 = 0.4 µM
Comparator Or Baseline	HNMPA-(AM)3: mammalian IR IC50 = 200 µM
Quantified Difference	500-fold more potent (0.4 µM vs 200 µM)
Conditions	Cell-free kinase assay (mammalian insulin receptor)

Why This Matters

For mammalian cell-based research, AGL-2263's sub-micromolar IR potency enables effective inhibition at concentrations achievable without solvent toxicity, whereas HNMPA-(AM)3 requires impractically high concentrations (≥200 µM) for mammalian IR blockade.

• [1] Probes & Drugs Portal. HNMPA-(AM)3 compound entry (PD015750). View Source

AGL-2263 Application Scenarios

Dual IR/IGF-1R Inhibition in Signaling Studies

Researchers investigating whether specific IR/IGF-1R downstream signaling outputs depend on substrate engagement versus ATP-binding pocket occupancy can employ AGL-2263 as a substrate-competitive probe and compare results with ATP-competitive inhibitors (e.g., BMS-754807 or Linsitinib) . Differential outcomes between these orthogonal mechanisms can identify signaling branches selectively sensitive to substrate displacement, informing pathway dissection studies .

Cancer Cell Proliferation Assays

For soft agar colony formation assays (4-21 day duration) or long-term signaling studies, AGL-2263's improved cellular oxidative stability relative to AG 538 supports sustained target engagement without compound degradation confounders . The quantified colony formation IC50 values (PC3: 4.3 µM; LNCaP: 9 µM; MDA-MB-468: 6 µM; MCF-7: 17 µM) provide direct dosing benchmarks for such experiments .

Substrate-Competitive Kinase Inhibition Analysis

Experiments requiring IR/IGF-1R inhibition with minimal perturbation of closely related kinases (e.g., Met, Trk family, Aurora kinases) may benefit from AGL-2263's selectivity fingerprint, where the nearest off-target (Src) requires 5.5-fold higher concentrations . This contrasts with ATP-competitive inhibitors like BMS-754807, which inhibit Met and Trk family kinases at near-equipotent concentrations (2.4-3.5× selectivity margin) .

In Vivo Studies with Defined Formulation

AGL-2263 (5 µM, 1 h pretreatment) has been validated to inhibit insulin-induced AKT and ERK1/2 phosphorylation in primary trophoblast cells from both normal and gestational diabetes mellitus (GDM) placentas, demonstrating utility in metabolic disease-relevant primary cell models . The compound enables assessment of IR-dependent signaling contributions in insulin-resistant states without confounding activity at the nanomolar concentrations required for ATP-competitive inhibitor use.

Application

Selection Property

Validation Focus

Dual IR/IGF-1R inhibition in signaling studies

Balanced dual-pathway inhibition

IR/IGF-1R pathway co-suppression endpoint

Cancer cell proliferation assays

Cell-permeable anti-proliferative probe

Soft agar colony formation endpoint

Substrate-competitive kinase inhibition analysis

ATP-noncompetitive mechanism

Pathway response independent of ATP competition

In vivo studies with defined formulation

Established solubility and formulation protocol

In vivo formulation reproducibility